Cas no 2228516-86-5 (1-(4-fluoropyridin-2-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(4-fluoropyridin-2-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 2228516-86-5
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• CID: 5766832
• PubChem ID: 165974952
• Update Time: 2025-06-07

1-(4-fluoropyridin-2-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(4-fluoropyridin-2-yl)methyl]cyclopropane-1-carboxylic acid
• EN300-1782037
• 2228516-86-5
• 1-(4-fluoropyridin-2-yl)methylcyclopropane-1-carboxylic acid

• Inchi： 1S/C10H10FNO2/c11-7-1-4-12-8(5-7)6-10(2-3-10)9(13)14/h1,4-5H,2-3,6H2,(H,13,14)
• InChI Key： WRJFMBNJQIFSCA-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 195.06955672g/mol
• Monoisotopic Mass: 195.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(4-fluoropyridin-2-yl)methylcyclopropane-1-carboxylic acid

Professional Introduction to 1-(4-fluoropyridin-2-yl)methylcyclopropane-1-carboxylic Acid (CAS No. 2228516-86-5)

1-(4-fluoropyridin-2-yl)methylcyclopropane-1-carboxylic acid, identified by its CAS number 2228516-86-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with a pyridine moiety, an arrangement that imparts unique electronic and steric properties essential for drug design and development.

The molecular structure of 1-(4-fluoropyridin-2-yl)methylcyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted at the 1-position with a methyl group, which is further connected to a pyridine ring at the 4-position. The presence of a fluorine atom at the 2-position of the pyridine ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for medicinal chemists. This structural feature has been extensively explored in recent years for its potential in modulating biological targets and improving pharmacokinetic profiles.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from cyclopropane-containing heterocycles. The cyclopropane ring, known for its high reactivity and ability to induce conformational constraints, has been successfully incorporated into various drug candidates targeting different disease pathways. Specifically, 1-(4-fluoropyridin-2-yl)methylcyclopropane-1-carboxylic acid has shown promise in preclinical studies as a lead compound for further optimization.

The fluorine atom in the pyridine ring not only enhances the metabolic stability but also allows for selective interactions with biological targets. This has been particularly relevant in the development of kinase inhibitors, where fluorinated pyridines have been shown to improve binding affinity and selectivity. For instance, studies have demonstrated that fluorinated pyridine derivatives can exhibit higher potency against specific kinases compared to their non-fluorinated counterparts, making them valuable tools in oncology research.

Furthermore, the cyclopropane moiety in 1-(4-fluoropyridin-2-yl)methylcyclopropane-1-carboxylic acid has been investigated for its potential role in modulating enzyme activity. The strained three-membered ring is known to influence the conformation and reactivity of adjacent functional groups, which can be leveraged to design molecules with enhanced binding affinity or altered pharmacological properties. This has led to several patents and publications highlighting the utility of cyclopropane derivatives in drug discovery.

The synthesis of 1-(4-fluoropyridin-2-yl)methylcyclopropane-1-carboxylic acid presents unique challenges due to the sensitivity of the cyclopropane ring and the need for precise functionalization at multiple positions. However, advances in synthetic methodologies have made it possible to access such complex molecules with high yields and purity. Recent reports have described novel catalytic approaches that facilitate the formation of cyclopropanes while maintaining regioselectivity, thereby enabling the efficient construction of intricate scaffolds like this one.

In terms of biological activity, preliminary studies on 1-(4-fluoropyridin-2-yl)methylcyclopropane-1-carboxylic acid have revealed promising interactions with various biological targets. For example, it has been shown to inhibit certain enzymes involved in inflammatory pathways, suggesting potential therapeutic applications in conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its ability to modulate receptor activity has been explored in neurodegenerative disorders, where precise targeting is crucial for effective treatment.

The integration of computational chemistry and high-throughput screening techniques has further accelerated the discovery process for compounds like 1-(4-fluoropyridin-2-yl)methylcyclopropane-1-carboxylic acid. By leveraging these technologies, researchers can rapidly assess the binding affinity and selectivity of multiple derivatives, thereby identifying lead compounds with optimal pharmacological profiles. This interdisciplinary approach has been instrumental in bridging the gap between academic research and industrial drug development.

The future prospects for 1-(4-fluoropyridin-2-yl)methylcyclopropane-1-carboxylic acid are vast, with ongoing research aimed at expanding its therapeutic applications. Novel synthetic routes are being explored to improve scalability and cost-effectiveness, while computational modeling is being used to predict and optimize molecular properties. As our understanding of disease mechanisms continues to evolve, compounds like this are poised to play a critical role in next-generation therapeutics.

In conclusion, 1-(4-fluoropyridin-2-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2228516-86-5) represents a significant advancement in pharmaceutical chemistry, combining structural features that enhance both potency and selectivity. Its potential applications span multiple therapeutic areas, making it a cornerstone compound for future drug discovery efforts. As research progresses, we can anticipate further insights into its mechanisms of action and expanded clinical utility.